Cas no 1016865-54-5 (N-(pyrimidin-2-yl)piperidine-4-carboxamide)

• Product Name: N-(pyrimidin-2-yl)piperidine-4-carboxamide
• CAS No: 1016865-54-5
• MF: C₁₀H₁₄N₄O
• MW: 206.244361400604
• CID: 5156223
• Update Time: 2026-03-04

N-(pyrimidin-2-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxamide, N-2-pyrimidinyl-
• N-(pyrimidin-2-yl)piperidine-4-carboxamide

• Inchi： 1S/C10H14N4O/c15-9(8-2-6-11-7-3-8)14-10-12-4-1-5-13-10/h1,4-5,8,11H,2-3,6-7H2,(H,12,13,14,15)
• InChI Key： YPZGRGSWLCFJJN-UHFFFAOYSA-N
• SMILES： N1CCC(C(NC2=NC=CC=N2)=O)CC1

Additional information on N-(pyrimidin-2-yl)piperidine-4-carboxamide

Introduction to N-(pyrimidin-2-yl)piperidine-4-carboxamide (CAS No. 1016865-54-5)

N-(pyrimidin-2-yl)piperidine-4-carboxamide (CAS No. 1016865-54-5) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers and drug developers. This compound belongs to the class of pyrimidine derivatives, which are well-documented for their diverse biological activities and potential therapeutic applications.

The molecular structure of N-(pyrimidin-2-yl)piperidine-4-carboxamide incorporates a pyrimidine ring fused with a piperidine moiety, creating a scaffold that is both structurally stable and biologically relevant. The pyrimidine ring is a core component in many nucleoside analogs and kinase inhibitors, while the piperidine group contributes to the compound's solubility and pharmacokinetic properties. This combination makes it an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel small molecules that can modulate protein-protein interactions and enzyme activities. N-(pyrimidin-2-yl)piperidine-4-carboxamide has emerged as a promising lead compound in this area, particularly due to its ability to interact with specific targets involved in various diseases. For instance, studies have shown that this compound exhibits inhibitory effects on certain kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases.

The pharmacological profile of N-(pyrimidin-2-yl)piperidine-4-carboxamide has been extensively studied in vitro and in vivo. Preclinical data indicate that the compound demonstrates good selectivity towards its target enzymes, minimizing off-target effects. Additionally, its favorable pharmacokinetic properties, such as moderate solubility and reasonable bioavailability, make it a suitable candidate for further development into a therapeutic agent.

One of the most compelling aspects of N-(pyrimidin-2-yl)piperidine-4-carboxamide is its potential application in the treatment of oncological disorders. Kinase inhibitors have revolutionized the treatment of cancers by targeting specific molecular pathways that drive tumor growth and progression. The compound's ability to inhibit certain kinases suggests that it could be developed into a novel anticancer drug. Furthermore, its structural features may allow for optimization to enhance its potency and reduce toxicity.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery of new drug candidates like N-(pyrimidin-2-yl)piperidine-4-carboxamide. These technologies enable researchers to rapidly evaluate the biological activity of numerous compounds, identifying those with the greatest potential for therapeutic use. The integration of machine learning algorithms has further enhanced the efficiency of this process, allowing for more accurate predictions of drug-like properties.

The synthesis of N-(pyrimidin-2-yl)piperidine-4-carboxamide presents an interesting challenge due to its complex structural framework. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such compounds. Techniques such as multi-step organic synthesis, coupled with advanced purification methods, have enabled researchers to produce high-purity samples suitable for biological testing.

In conclusion, N-(pyrimidin-2-yl)piperidine-4-carboxamide (CAS No. 1016865-54-5) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of biological activity and favorable pharmacokinetic properties makes it an attractive candidate for further development into therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the fight against various diseases.